1-(4-Methoxyphenyl)-4-(2,3,5,6-tetramethylphenyl)sulfonylpiperazine
Description
1-(4-Methoxyphenyl)-4-(2,3,5,6-tetramethylphenyl)sulfonylpiperazine, also known as MTSET, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound belongs to the class of piperazine derivatives and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.
Scientific Research Applications
Cytotoxic Activities
One study discusses the synthesis of benzhydrylpiperazine derivatives, including compounds similar to the specified chemical, and their cytotoxic activities against various cancer cell lines, such as hepatocellular, breast, and colorectal cancers. Benzamide derivatives showed high cytotoxic activity, while sulfonamide derivatives exhibited variable growth inhibition (Gurdal et al., 2013).
Antidepressant and Anxiolytic Effects
Another research highlights the pharmacological properties of phenylpiperazine derivatives, focusing on their potential antidepressant-like and anxiolytic-like effects. These compounds have shown affinity for serotonergic, adrenergic, and dopaminergic receptors, suggesting their utility in treating depression and anxiety (Pytka et al., 2015).
Antioxidant and Cytotoxic Agents
A study on chrysin-based sulfonylpiperazines investigated their antioxidant and cytotoxic efficacies against cancer cell lines. These compounds demonstrated promising antioxidant and anticancer potential, highlighting the significance of structural design and substitution in achieving desired biological effects (Patel et al., 2019).
Environmental and Food Analysis
Antibodies have been developed for various environmental and food contaminants, including sulfonamides. These immunoreagents have been applied in assays for the detection and quantification of such compounds, indicating their importance in environmental research and risk control (Fránek & Hruška, 2018).
Synthesis and Characterization
The synthesis and characterization of novel compounds, including those similar to 1-(4-Methoxyphenyl)-4-(2,3,5,6-tetramethylphenyl)sulfonylpiperazine, are crucial for understanding their chemical properties and potential applications. Studies focusing on the synthesis and in vitro and in vivo functional studies provide valuable insights into their pharmacological profiles (Mensonides-Harsema et al., 2000).
properties
IUPAC Name |
1-(4-methoxyphenyl)-4-(2,3,5,6-tetramethylphenyl)sulfonylpiperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O3S/c1-15-14-16(2)18(4)21(17(15)3)27(24,25)23-12-10-22(11-13-23)19-6-8-20(26-5)9-7-19/h6-9,14H,10-13H2,1-5H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNCLTGMZZDJZEM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1C)S(=O)(=O)N2CCN(CC2)C3=CC=C(C=C3)OC)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Methoxyphenyl)-4-(2,3,5,6-tetramethylphenyl)sulfonylpiperazine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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